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Picoxystrobin: Systemic and Fumigation Activity

Picoxystrobin is a broad-spectrum strobilurin fungicide known for its unique mobility within plants. Its

systemic activity allows it to be redistributed through the plant's vascular system, while its fumigation

activity enables it to move in the air surrounding the plant tissue. This dual action provides both protective

and curative effects against fungal diseases [1] [2].

The core of its biological activity lies in its mode of action: it inhibits mitochondrial respiration in fungi by

binding to the Qo site of the cytochrome bc1 complex, thereby preventing ATP production and energy

generation (FRAC Code 11) [3].

Key Characteristics and Quantitative Data

The following tables summarize the fungicide's fundamental identities and its specific mobility

characteristics.

Table 1: Fundamental Profile of Picoxystrobin
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Property Description

Chemical Name methyl (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate
[3]

IUPAC Name methyl (E)-3-methoxy-2-{2-[6-(trifluoromethyl)-2-pyridyloxymethyl]phenyl}acrylate
[3]

CAS RN 117428-22-5 [1] [3]

Molecular
Formula

C₁₈H₁₆F₃NO₄ [3]

Mode of Action Respiration inhibitor (QoI fungicide; FRAC Group 11) [3]

Table 2: Systemic and Fumigation Activity of Picoxystrobin

Activity Type Description & Mechanism

Systemic
Activity

Once absorbed by leaves, it can move in the xylem (the water-conducting tissue). It is
redistributed within the plant's transportation system along with the flow of water [1].

Fumigation
Activity

The active ingredient can move in the gas phase on the leaf surface and can also be
absorbed from the gas phase into the leaf to then move in the xylem [1].

Key
Advantage

This combination provides better therapeutic (curative) activity compared to other
strobilurins like azoxystrobin and trifloxystrobin, as the active ingredient can be

effectively redistributed to protect new growth and act on existing infections [1].

Table 3: Physicochemical Properties Governing Mobility

Property Value Implication for Mobility & Activity

Water Solubility
(at 20°C, pH 7)

3.1
mg/L [3]

Relatively low solubility facilitates its movement in the gas phase
(fumigation activity) and influences its behavior in the plant's aqueous

vascular system.
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Property Value Implication for Mobility & Activity

Log P (at 20°C,
pH 7)

3.6 [3] This high octanol-water partition coefficient indicates strong lipophilicity,
which aids in crossing plant cuticles and cell membranes, supporting

systemic movement.

Synthesis and Experimental Protocol

The industrial synthesis of picoxystrobin, as described in a patent, provides insight into its production. The

process centers on a key condensation reaction that forms the core methoxyacrylate structure responsible for

its fungicidal activity [1] [3].

Detailed Condensation Reaction Protocol from Patent CN112679422A [1]:

Objective: To prepare picoxystrobin from the key intermediate, methyl 2-(6-trifluoromethylpyridin-2-
yloxymethyl)phenylacetate.

Reaction Setup:
Reactants: The intermediate is reacted with acetic anhydride and trimethyl orthoformate.

Molar Ratio: The molar ratio of the intermediate to acetic anhydride to trimethyl orthoformate is
1 : (2-4) : (1.5-3).
Reaction Conditions: The mixture undergoes a condensation reaction at a temperature of 80-
120 °C for 8-24 hours.

Reaction Mechanism & Role of Reagents: The reaction between the ester and trimethyl
orthoformate forms the methoxyacrylate group. Acetic anhydride plays a dual role: it acts as a

reactant and reacts with by-products (like methanol) to shift the equilibrium towards the product,
thereby improving the overall yield.

Work-up and Purification:
Concentration: The reaction product first undergoes low-vacuum reduced-pressure

concentration (vacuum degree < -0.08 MPa, temperature < 100 °C), followed by high-vacuum
concentration (vacuum degree < -0.098 MPa, temperature < 100 °C) to obtain a crude product.

Washing: The crude product is dissolved in an inert solvent, and the solution is washed with
water.

Isolation: The organic phase is separated and undergoes减压脱溶 (reduced pressure
desolvation, i.e., solvent removal under vacuum) to obtain a primary pure product.

Recrystallization: The primary product is recrystallized to yield pure picoxystrobin.
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This method is noted for its simple process, mild reaction conditions, and avoidance of highly toxic

methylating agents like dimethyl sulfate, making it more suitable for industrial production [1].

Mobility and Translocation Pathway

The diagram below illustrates the journey of picoxystrobin from application to its site of action within the

plant, integrating its systemic and fumigation pathways.
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Picoxystrobin mobility and mode of action pathway, showing systemic and fumigation routes from

application to fungal respiration inhibition.
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Key Insights for Research and Development

For researchers and professionals in drug and agrochemical development, the following points are

particularly relevant:

Enhanced Efficacy: The dual-mode mobility of picoxystrobin offers a significant agronomic

advantage. Its ability to be redistributed after application provides more robust therapeutic action
compared to fungicides with only contact or locally systemic activity [1].

Formulation Considerations: When developing new formulations, the inherent fumigation activity of
picoxystrobin can be leveraged to improve coverage and control of pathogens on hidden or hard-to-

reach plant surfaces. Adjuvants that enhance adhesion and penetration can further optimize its
delivery [2].

Resistance Management: As a QoI fungicide (FRAC Group 11), resistance development is a known
risk. Its use should be strategically managed within anti-resistance programs, including rotation or

mixture with fungicides from different mode-of-action groups [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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